Cas no 1823462-45-8 (ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 1823462-45-8
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD28969777
• CID: 5191908
• PubChem ID: 119053459
• Update Time: 2026-03-05

ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate
• 1H-1,2,4-Triazole-1-acetic acid, 3-chloro-α-ethyl-, ethyl ester

• MDL： MFCD28969777
• Inchi： 1S/C8H12ClN3O2/c1-3-6(7(13)14-4-2)12-5-10-8(9)11-12/h5-6H,3-4H2,1-2H3
• InChI Key： YLBCYSQZLLUZFN-UHFFFAOYSA-N
• SMILES： C(N1C=NC(Cl)=N1)(CC)C(=O)OCC

Additional information on ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate

Professional Introduction to Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 1823462-45-8)

Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate, a compound with the chemical identifier CAS No. 1823462-45-8, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and bioactive molecule synthesis. The structural features of this compound, particularly the presence of a 3-chloro-1H-1,2,4-triazol-1-yl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate molecule has been extensively studied for its pharmacological properties and potential therapeutic applications. Recent research has highlighted its role as a key intermediate in the synthesis of various bioactive compounds. The triazolyl group in this molecule is known for its ability to enhance binding affinity and selectivity in drug-receptor interactions, which is crucial for developing novel therapeutic agents with improved efficacy and reduced side effects.

In the realm of medicinal chemistry, the incorporation of heterocyclic rings such as the triazole ring has been a cornerstone in the design of new drugs. The 3-chloro substituent on the triazole ring further modulates the electronic properties of the molecule, allowing for fine-tuning of its biological activity. This has led to numerous studies exploring its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a component in anticancer therapies.

One of the most compelling aspects of Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate is its versatility as a building block for more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the butanoate moiety have been shown to influence metabolic stability and bioavailability, while alterations at the triazolyl group can fine-tune receptor binding interactions.

The synthesis of Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazolyl ring. Subsequent functionalization steps introduce the 3-chloro substituent and the ethyl butanoate group, resulting in the final product. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality material for their studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate. Molecular modeling studies have provided insights into its interaction with biological targets at an atomic level. These simulations have helped predict potential drug candidates and guide experimental design by identifying optimal molecular configurations that maximize binding affinity.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For example, derivatives of Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate have shown promise as intermediates in the synthesis of novel pesticides and herbicides that offer improved environmental safety profiles.

In conclusion, Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 1823462-45-8) represents a significant contribution to modern chemical research and pharmaceutical development. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new therapeutic agents and functional materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine and chemistry.